![molecular formula C19H20N2O3 B300005 2-methyl-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide](/img/structure/B300005.png)
2-methyl-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-methyl-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide, also known as MLN4924, is a small molecule inhibitor that has gained significant attention in recent years due to its potential therapeutic applications. This compound has been shown to have anticancer properties and is currently being investigated as a treatment for various types of cancer.
Mechanism of Action
2-methyl-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide inhibits NAE, which is responsible for activating the NEDD8 protein. NEDD8 is involved in the regulation of various cellular processes, including cell cycle progression, DNA replication, and DNA repair. By inhibiting NAE, 2-methyl-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide prevents the activation of NEDD8 and disrupts these cellular processes, ultimately leading to cell death.
Biochemical and Physiological Effects:
In addition to its anticancer properties, 2-methyl-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has also been shown to have other biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of cancer stem cells, which are thought to be responsible for tumor recurrence and resistance to chemotherapy.
Advantages and Limitations for Lab Experiments
One advantage of 2-methyl-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide is its specificity for NAE, which reduces the risk of off-target effects. However, one limitation is its relatively short half-life, which may require frequent dosing in experiments.
Future Directions
2-methyl-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide is currently being investigated as a potential treatment for various types of cancer, including leukemia, lymphoma, and solid tumors. Future research may focus on optimizing the dosing and administration of 2-methyl-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide, as well as investigating its potential for combination therapy with other anticancer agents. Additionally, 2-methyl-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide may have potential applications in other areas of medicine, such as neurodegenerative diseases and viral infections.
Synthesis Methods
The synthesis of 2-methyl-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide involves a multi-step process that begins with the reaction of 2-methylbenzoic acid with thionyl chloride to form 2-chloromethylbenzoic acid. This intermediate is then reacted with 3-(4-morpholinylcarbonyl)aniline to form the desired product, 2-methyl-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide.
Scientific Research Applications
2-methyl-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has been extensively studied for its anticancer properties. It has been shown to inhibit the activity of the NEDD8-activating enzyme (NAE), which is involved in the regulation of cell growth and division. By inhibiting NAE, 2-methyl-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide can induce cell death in cancer cells and prevent tumor growth.
properties
Product Name |
2-methyl-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide |
---|---|
Molecular Formula |
C19H20N2O3 |
Molecular Weight |
324.4 g/mol |
IUPAC Name |
2-methyl-N-[3-(morpholine-4-carbonyl)phenyl]benzamide |
InChI |
InChI=1S/C19H20N2O3/c1-14-5-2-3-8-17(14)18(22)20-16-7-4-6-15(13-16)19(23)21-9-11-24-12-10-21/h2-8,13H,9-12H2,1H3,(H,20,22) |
InChI Key |
HFUDKYABHVRJAC-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C(=O)N3CCOCC3 |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C(=O)N3CCOCC3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.